3-(2-azidoethyl)-2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole

• IUPAC Name: 3-(2-azidoethyl)-2-prop-2-ynyl-4,5,6,7-tetrahydroindazole
• InChI: InChI=1S/C12H15N5/c1-2-9-17-12(7-8-14-16-13)10-5-3-4-6-11(10)15-17/h1H,3-9H2
• InChI Key: XGDQNQFRXGFUAM-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C(=C2CCCCC2=N1)CCN=[N+]=[N-]
• Molecular Formula: C12H15N5
• Molecular Weight: 229.28 g/mol

Description

3-(2-azidoethyl)-2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole, also known as ATA, is a novel compound that has been widely studied for its potential applications in the fields of medicine and biochemistry. ATA is an azide-containing heterocyclic compound that is derived from indazole, a five-membered ring with a nitrogen atom at the 3-position of the ring. ATA has been studied for its potential to act as a substrate for enzymes involved in the synthesis of proteins and fatty acids, as well as its ability to serve as a fluorescent label for imaging and tracking proteins and other biomolecules in living cells. In addition, ATA has been used as a tool to study the mechanism of action of various drugs, and has been suggested as a potential therapeutic agent for a variety of diseases.

Scientific Research Applications

Microwave-Assisted Synthesis of Indazole Derivatives

A study by Polo et al. (2016) demonstrated an efficient microwave-assisted synthesis method for tetrahydroindazoles, offering improved yields and shortened reaction times. This green synthesis approach is noteworthy for producing substituted tetrahydroindazole derivatives with potential antioxidant activity, evaluated using DPPH and ABTS assays. The study emphasizes the versatility of indazole scaffolds in creating compounds with moderate to significant biological activities (Polo et al., 2016).

Indazole Derivatives as Paddy Field Herbicides

Research by Hwang et al. (2005) developed 3-chloro-2-(4-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-2H-indazole derivatives with herbicidal activities. These compounds exhibited potent activity against annual weeds in paddy fields, demonstrating the chemical diversity and application of indazole derivatives beyond pharmaceuticals into agrochemicals (Hwang et al., 2005).

Antibacterial and Antifungal Properties of Indazole Scaffold

A comprehensive study highlighted the antimicrobial, anti-inflammatory, anticancer, anti-HIV, and antihypertensive properties of indazole and its derivatives. Indazoles' capability to act against various microbial strains including bacteria and fungi underlines their potential in developing new therapeutic agents (Panda et al., 2022).

Synthesis and Antimicrobial Evaluation of Indazolyl-Thiazole Derivatives

Gautam et al. (2018) reported on the acid-catalyzed stereoselective synthesis of new indazolyl-thiazole derivatives, showcasing their antimicrobial activities. This synthesis pathway not only expands the chemical diversity of indazole-based compounds but also their applicability in addressing microbial resistance (Gautam et al., 2018).

Palladium-Catalyzed Domino Reaction for Synthesis of 2H-Indazoles

A novel approach for the synthesis of 2H-indazoles via a palladium-catalyzed domino reaction was developed, emphasizing indazoles' crucial role in drug discovery due to their structural similarity to indoles and benzimidazoles. This method addresses the need for efficient and selective synthesis techniques for N-substituted indazoles (Halland et al., 2009).